3-(4-Propylphenyl)bromopropane

• Molecular Formula: C12H17Br
• Molecular Weight: 241.17 g/mol
• IUPAC Name: 1-(3-bromopropyl)-4-propylbenzene
• InChI: InChI=1S/C12H17Br/c1-2-4-11-6-8-12(9-7-11)5-3-10-13/h6-9H,2-5,10H2,1H3
• InChI Key: RZHSTKDFOKPMLS-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC=C(C=C1)CCCBr

Description

3-(4-Propylphenyl)bromopropane is an alkyl halide derivative featuring a brominated propane chain attached to a 4-propylphenyl group. Alkyl bromides with aromatic substituents are typically intermediates in pharmaceuticals, agrochemicals, or polymer synthesis, where their reactivity enables alkylation or cross-coupling reactions .

Comparison with Similar Compounds

Structural and Functional Group Analysis

The table below compares 3-(4-Propylphenyl)bromopropane with structurally related compounds from published

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Functional Group	Key Applications/Reactivity	Reference
3-(4-Bromophenyl)propanoyl chloride	C₉H₈BrClO	247.52	Acyl chloride	Acylation reactions, polymer synthesis
3-(4-Bromophenyl)propanal	C₉H₉BrO	213.08	Aldehyde	Intermediate in fragrance synthesis
3-(4-Bromophenyl)propionic acid ethyl ester	C₁₁H₁₃BrO₂	265.13	Ester	Plasticizers, solvent formulations
1-(4-Bromophenyl)-3-(3-methylphenyl)propan-1-one	C₁₆H₁₅BrO	303.20	Ketone	Photochemical studies, organic synthesis
3-(4-Propylphenyl)bromopropane	C₁₂H₁₇Br	241.17 (estimated)	Alkyl bromide	Hypothesized: Alkylation agent, intermediate	N/A

Key Observations:

• Reactivity :

  • The acyl chloride (C₉H₈BrClO) exhibits high reactivity due to the electrophilic carbonyl group, enabling nucleophilic substitution in acylation reactions . In contrast, the alkyl bromide (target compound) is more suited for SN2 reactions or Grignard reagent formation.
  • The ester (C₁₁H₁₃BrO₂) and ketone (C₁₆H₁₅BrO) derivatives show lower reactivity, favoring applications in stable intermediates or photochemical studies .
• Physical Properties: The presence of polar functional groups (e.g., acyl chloride, aldehyde) increases boiling points compared to non-polar alkyl bromides. For instance, 3-(4-bromophenyl)propanoyl chloride likely has a higher boiling point than 3-(4-Propylphenyl)bromopropane due to stronger dipole interactions. The target compound’s estimated molecular weight (241.17 g/mol) is lower than the ketone derivative (303.20 g/mol), reflecting differences in substituent bulk .
• Applications: Acyl chlorides are critical in synthesizing amides and esters for pharmaceuticals . Aldehydes and esters are used in fragrances and plasticizers, respectively .